Cas no 104-43-8 (4-Dodecylphenol)

4-Dodecylphenol structure

4-Dodecylphenol structure

Product Name:4-Dodecylphenol

CAS No:104-43-8

Molecular Formula:C₁₈H₃₀O

Molecular Weight:262.430205821991

MDL:MFCD00039521

CID:81854

PubChem ID:66030

4-Dodecylphenol Properties

Names and Identifiers

- 4-Dodecylphenol
- P-LAURYLPHENOL
- p-Dodecylphenol
- PDDP
- 4-laurylphenol
- 4-dodecyl-pheno
- 4-n-Dodecylphenol
- PARA-DODECYLPHENOL
- Phenol, 4-dodecyl-
- Phenol, p-dodecyl-
- EZF5Y6P2G8
- KJWMCPYEODZESQ-UHFFFAOYSA-N
- 4-dodecyl phenol
- 4-Dodecyl-phenol
- Para-dodecyl phenol
- DSSTox_CID_2508
- C14245
- DSSTox_RID_76604
- DSSTox_GSID_22508
- BIDD:ER0007
- BCP25278
- Tox21_301020
- 1001AA
- BDBM50410517
- NE33197
- Branched-chain dodecyl-4-hy
- EN300-118409
- UNII-EZF5Y6P2G8
- D5681
- Q27116044
- SCHEMBL18082
- AKOS016010820
- CHEMBL194881
- NCGC00254922-01
- EINECS 203-202-9
- AS-76002
- NS00019450
- 4-Dodecylphenol; p-Dodecylphenol; p-n-Dodecylphenol; Phenol, p-dodecyl-; 4-n-Dodecylphenol
- 104-43-8
- CAS-104-43-8
- J104.968B
- Z1459882662
- CHEBI:34402
- NCGC00248258-01
- FT-0631570
- D90418
- 4-DODECYLBENZOLOL
- DTXSID1022508
- Phenol,4-dodecyl-,branched
- CS-0224241
- DTXCID402508
- pDodecylphenol
- DB-040542
- Phenol, pdodecyl
- Phenol, 4dodecyl
- 4-n-dodecylphenol
- +Expand
- MDL： MFCD00039521
- InChIKey： KJWMCPYEODZESQ-UHFFFAOYSA-N
- Inchi： 1S/C18H30O/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(19)16-14-17/h13-16,19H,2-12H2,1H3
- SMILES： OC1C=CC(=CC=1)CCCCCCCCCCCC

Computed Properties

Exact Mass: 262.23000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 11
Monoisotopic Mass: 262.23
Heavy Atom Count: 19
Complexity: 182
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 7.5
Topological Polar Surface Area: 20.2

Experimental Properties

LogP: 5.85560
PSA: 20.23000
Refractive Index: n20/D 1.503(lit.)
Boiling Point: 175°C/2mmHg(lit.)
Melting Point: 64.0 to 68.0 deg-C
Vapor Pressure: 0.0±0.9 mmHg at 25°C
Flash Point: >230 °F
Color/Form: 稻草-色的液体
Density: 0.94 g/mL at 25 °C(lit.)

4-Dodecylphenol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P008ROF-250mg	4-DODECYLPHENOL	104-43-8	95%	250mg	$133.00
A2B Chem LLC	AE08319-250mg	4-Dodecylphenol	104-43-8	95%	250mg	$113.00
Aaron	AR008RWR-250mg	4-DODECYLPHENOL	104-43-8	98%	250mg	$68.00
Alichem	A019146175-5g	4-Dodecylphenol	104-43-8	95%	5g	$1752.72	2023-09-04
Enamine	EN300-118409-0.05g	4-dodecylphenol	104-43-8	95%	0.05g	$19.0	2023-04-20
eNovation Chemicals LLC	Y1047719-5g	4-DODECYLPHENOL	104-43-8	98.0%	5g	$615	2022-10-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1294911-100g	4-Dodecylphenol	104-43-8	98+%	100g	￥1458.00	2023-11-22
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D870632-1g	4-Dodecylphenol	104-43-8	98%	1g	1,199.00
SHANG HAI XIAN DING Biotechnology Co., Ltd.	KT415-1g	4-Dodecylphenol	104-43-8	98.0%(GC)	1g	￥1356.0
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D5681-5G	4-Dodecylphenol	104-43-8	>98.0%(GC)	5g	¥2490.00	2024-04-18

4-Dodecylphenol Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:104-43-8)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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6. A polar globular mesogen: synthesis of a tetrasubstituted tribenzosilatrane

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7. Ionic liquid based microextraction of targeted lipids from serum using UPLC-MS/MS with a chemometric approach: a pilot study

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8. 158. The Fries rearrangement of phenyl laurate and phenyl stearate

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9. Nanorod engineering by reinforcing hexagonally self-assembled PS–b–P4VP(DDP) with PPE

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10. Quantitative analysis of mixtures of alkylphenol isomers by fluorine-19 magnetic resonance spectroscopy

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